Cas no 107766-27-8 (1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris(4-methoxyphenyl)-)

• Product Name: 1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris(4-methoxyphenyl)-
• CAS No: 107766-27-8
• MF: C₂₄H₂₄N₆O₃
• MW: 444.485764503479
• CID: 1184279
• PubChem ID: 4913922
• Update Time: 2025-04-20

1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris(4-methoxyphenyl)-
• 2-N,4-N,6-N-tris(4-methoxyphenyl)-1,3,5-triazine-2,4,6-triamine
• Oprea1_075878
• STK669722
• 1,3,5-triazine-2,4,6-triamine, N2,N4,N6-tris(4-methoxyphenyl)-
• AKOS037626068
• 107766-27-8
• SR-01000509740-1
• N,N',N''-tris(4-methoxyphenyl)-1,3,5-triazine-2,4,6-triamine
• SCHEMBL11812041
• SR-01000509740
• UDVGZSXPQRYXKY-UHFFFAOYSA-N
• CHEMBL244579
• DTXSID50406775

• Inchi： 1S/C24H24N6O3/c1-31-19-10-4-16(5-11-19)25-22-28-23(26-17-6-12-20(32-2)13-7-17)30-24(29-22)27-18-8-14-21(33-3)15-9-18/h4-15H,1-3H3,(H3,25,26,27,28,29,30)
• InChI Key： UDVGZSXPQRYXKY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1N=C(N=C(N=1)NC1C=CC(=CC=1)OC)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 444.19122
• Monoisotopic Mass: 444.19098865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.45